Cas no 89574-81-2 (2-Naphthalenecarboxylic acid, 3-(methylthio)-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-(methylthio)-, methyl ester
• CAS No: 89574-81-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 595842
• PubChem ID: 13304841
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-(methylthio)-, methyl ester
• methyl 3-methylsulfanylnaphthalene-2-carboxylate
• Methyl 3-(methylsulfanyl)naphthalene-2-carboxylate
• 89574-81-2
• DTXSID60535969
• SCHEMBL15766072

• Inchi： 1S/C13H12O2S/c1-15-13(14)11-7-9-5-3-4-6-10(9)8-12(11)16-2/h3-8H,1-2H3
• InChI Key： ZYFIQFHNZSYCRW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC2C=CC=CC=2C=C1C(=O)OC

Computed Properties

• Exact Mass: 232.05580079g/mol
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.6Ų